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Compound of Interest

2-(3-Chlorophenyl)ethyl cyclobutyl
Compound Name:

ketone
CAS No.: 898787-54-7
Cat. No.: B1368645

Get Quote

Executive Summary & Chemical Profile[1][2][3]

Disposing of 2-(3-Chlorophenyl)ethyl cyclobutyl ketone requires strict adherence to
halogenated waste protocols.[1] Unlike simple ketones (e.g., acetone), the presence of the
chlorine atom on the phenyl ring fundamentally changes the disposal pathway. Misclassifying
this as a general organic solvent can lead to regulatory fines (RCRA violations) and damage to
standard incinerators due to the formation of corrosive hydrochloric acid (HCI) or toxic dioxins
during combustion.

Chemical Safety Profile
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Property Data Operational Implication

MUST be segregated as

Functional Groups Ketone, Chlorinated Aromatic
Halogenated Waste.[2][1]

Requires leak-proof,
Physical State Liquid (typically) chemically resistant secondary
containment.[2][1]

] ) Do not mix with Nitric Acid or
o Stable; Incompatible with ) ]
Reactivity o Peroxides in waste streams.[2]
Strong Oxidizers o

Likely not DOO1 (Ignitable) by
Flash Point >100°C (Estimated) definition, but treated as
combustible.[2][1]

Zero drain disposal.[2][1] All

Toxicity Irritant; Potential Aquatic Toxin )
rinsates must be collected.

Waste Stream Segregation Strategy

The most critical operational error is mixing this compound with non-halogenated solvents. This
section details the decision logic required at the bench.

Why Segregation Matters[2]

¢ Incineration Chemistry: Non-halogenated waste is often used as fuel blending. Halogenated
waste requires high-temperature incineration (>1100°C) with specific scrubbers to neutralize
acidic gases (HCI).

» Cost Control: Halogenated waste disposal is significantly more expensive. Contaminating a
55-gallon drum of non-halogenated solvent with even a small amount of this chlorinated
ketone upgrades the entire drum to the more expensive "Halogenated" price tier.

Decision Logic Diagram

The following diagram illustrates the mandatory decision process for segregating this specific
chemical.
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Waste Generation:

2-(3-Chlorophenyl)ethyl
cyclobutyl ketone

Contains Halogens?
(ClL, Br, R 1)

N\
YES (Chlorine present) \l:lo
\,

STREAM A: Halogenated Solvents
(Red Label / High BTU)

STREAM B: Non-Halogenated

(Clear Label / Fuel Blend)

Action: Segregate & Label
Do NOT mix with Acetone/Ethanol waste

Click to download full resolution via product page

Figure 1: Critical decision tree for segregating chlorinated ketone waste. Note that the
presence of the Chlorine atom dictates the "Stream A" pathway regardless of the ketone
functionality.[1]

Step-by-Step Disposal Protocol

Follow this self-validating protocol to ensure compliance from the fume hood to the loading
dock.

Phase 1: Bench-Level Accumulation

Objective: safely transfer chemical from reaction vessel to satellite accumulation area.

e Quenching (If necessary): If the ketone is part of a reaction mixture containing active
reagents (e.g., Grignards, hydrides), quench the reaction fully before transfer. Self-Validation:
Check pH (aim for pH 5-9) and ensure no bubbling occurs upon addition of water.
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o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid
metal cans if the waste stream is potentially acidic, as the chloride ion can accelerate
corrosion.

o Headspace Management: Fill containers to only 90% capacity to allow for thermal
expansion.

Phase 2: Labeling & Documentation

Objective: Create a "Chain of Custody" for the waste.

o Labeling: Attach a hazardous waste label immediately upon the first drop of waste entering
the container.

o Nomenclature: Do not use abbreviations. Write: "Waste 2-(3-Chlorophenyl)ethyl
cyclobutyl ketone, Halogenated Solvent."

e Hazard Checkboxes: Mark "Toxic" and "Irritant."

Phase 3: Final Disposal Workflow

1. Wast Liquid Transfer

. Waste 3.RCRA Lal
(Fume Hood)

5. EHS Pickup ™ 6. High-Temp Incineration
rmal Transport) (Of-site Facility)

rimary C: beling <3Days Request Form
(HDPE Carboy) (Must list ‘Chlorinated’) ent) (Inte

Click to download full resolution via product page
Figure 2: The "Cradle-to-Grave" lifecycle of the halogenated waste stream.
Emergency Spill Management
In the event of a spill outside the fume hood:
o Evacuate & Ventilate: The ketone vapors may be irritating. Clear the immediate area.[3][4]
o PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

o Absorb: Do NOT use water to flush. Use an inert absorbent material:
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o Vermiculite[1]
o Diatomaceous Earth[1]

o Universal Spill Pads[1]

e Collect: Sweep absorbed material into a wide-mouth jar. Label this solid waste as "Debris
contaminated with 2-(3-Chlorophenyl)ethyl cyclobutyl ketone (Halogenated)."

Regulatory & Compliance Context

 RCRA (USA): While this specific molecule may not have a dedicated "U" or "P" list code, it
falls under the "Characteristic" waste definition if ignitable, but primarily is regulated under
"Spent Halogenated Solvents” (F-codes) if mixed with listed solvents, or simply as Non-
RCRA Regulated Hazardous Waste (if not ignitable/corrosive) that still requires incineration
due to state/local regulations on organochlorines.[1]

o EPA Rule of Thumb: "Dilution is not the solution.” Never dilute this chemical to pour it down
the drain. It is toxic to aquatic life and persists in water treatment systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(3-Chlorophenyl)ethyl Cyclobutyl Ketone: Proper
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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